Cas no 53848-03-6 (4-(3-methylphenyl)-1H-imidazole)

• Product Name: 4-(3-methylphenyl)-1H-imidazole
• CAS No: 53848-03-6
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD08688825
• CID: 1090970
• PubChem ID: 20201808
• Update Time: 2025-06-13

4-(3-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(m-Tolyl)-1H-imidazole
• 4-(3-methylphenyl)-1H-Imidazole
• 5-(3-methylphenyl)-1H-imidazole
• SCHEMBL871586
• EN300-1706836
• 1H-Imidazole, 4-(3-methylphenyl)-
• AKOS006288784
• 5-m-Tolyl-1H-imidazole
• DTXSID00603479
• SCHEMBL15834061
• 4-(3-methylphenyl)imidazole
• 53848-03-6
• 4-(3-methylphenyl)-1H-imidazole

• MDL： MFCD08688825
• Inchi： 1S/C10H10N2/c1-8-3-2-4-9(5-8)10-6-11-7-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： LJSOGDSGNLJAQX-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-methylphenyl)-1H-imidazole

Comprehensive Overview of 4-(3-methylphenyl)-1H-imidazole (CAS No. 53848-03-6): Properties, Applications, and Industry Insights

4-(3-methylphenyl)-1H-imidazole (CAS No. 53848-03-6) is a specialized organic compound belonging to the imidazole family, which has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound features a 3-methylphenyl substituent attached to the 1H-imidazole core, contributing to its unique chemical and biological properties. Its molecular formula, C₁₀H₁₀N₂, and structural versatility make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for imidazole derivatives due to their broad-spectrum applications, from drug development to advanced material engineering. Researchers are particularly interested in 4-(3-methylphenyl)-1H-imidazole for its potential role in designing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions. The compound’s aromaticity and hydrogen-bonding capacity further enhance its utility in molecular recognition systems.

From an industrial perspective, CAS No. 53848-03-6 is synthesized through optimized cross-coupling reactions or cyclization methods, with yields improved by modern catalytic techniques. Analytical characterization via NMR spectroscopy and HPLC confirms its high purity, a critical factor for pharmaceutical-grade intermediates. Environmental and safety assessments of this compound adhere to REACH and OECD guidelines, addressing concerns about green chemistry practices.

Emerging discussions in AI-driven drug discovery platforms frequently reference imidazole scaffolds like 4-(3-methylphenyl)-1H-imidazole as "privileged structures" for virtual screening. This aligns with frequent search queries such as "imidazole-based drugs 2024" or "small molecule therapeutics," reflecting market interest. Additionally, its potential in organic electronics—such as OLED materials—connects to trending topics like flexible displays and energy-efficient technologies.

Future research directions may explore structure-activity relationships (SAR) of this compound to optimize its bioavailability or thermal stability for niche applications. Collaborative efforts between academia and industry continue to expand its commercial viability, ensuring CAS No. 53848-03-6 remains relevant in next-generation innovations.